Cas no 128464-35-7 (TETRAOCTYLAMMONIUM TETRAFLUOROBORATE)

Tetraoctylammonium tetrafluoroborate is a quaternary ammonium salt with the chemical formula [C₈H₁₇]₄N⁺[BF₄]⁻. It is commonly used as a phase-transfer catalyst in organic synthesis due to its ability to facilitate reactions between immiscible phases. The compound exhibits high thermal stability and solubility in nonpolar organic solvents, making it suitable for applications in electrochemical processes, ionic liquid formulations, and as a supporting electrolyte. Its tetrafluoroborate anion provides enhanced stability compared to other counterions, reducing decomposition risks under harsh conditions. The long alkyl chains of the tetraoctylammonium cation contribute to its effectiveness in interfacial reactions. This compound is particularly valuable in specialized synthetic and industrial processes requiring robust, non-nucleophilic catalysts.

TETRAOCTYLAMMONIUM TETRAFLUOROBORATE structure

128464-35-7 structure

Product Name:TETRAOCTYLAMMONIUM TETRAFLUOROBORATE

CAS No:128464-35-7

MF:C₃₂H₆₈BF₄N

MW:553.693644523621

CID:897812

PubChem ID:57653288

Update Time:2025-10-11

TETRAOCTYLAMMONIUM TETRAFLUOROBORATE Chemical and Physical Properties

Names and Identifiers

- TETRAOCTYLAMMONIUM TETRAFLUOROBORATE
- tetraoctylazanium,tetrafluoroborate
- Tetraoctylammonium tetrafluoroborate >=97.0%
- tetraoctylazanium;tetrafluoroborate
- 1-Octanaminium, N,N,N-trioctyl-, tetrafluoroborate(1-) (1:1)
- 128464-35-7
- SCHEMBL2150497
- N,N,N-Trioctyloctan-1-aminium tetrafluoroborate
- Tetraoctylammonium tetrafluoroborate, >=97.0%
- Tetraoctylammoniumtetrafluoroborate
- DTXSID10585010
- MDL： MFCD00216752
- Inchi： 1S/C32H68N.BF4/c1-5-9-13-17-21-25-29-33(30-26-22-18-14-10-6-2,31-27-23-19-15-11-7-3)32-28-24-20-16-12-8-4;2-1(3,4)5/h5-32H2,1-4H3;/q+1;-1
- InChI Key： XLQKBXJFMKZSDF-UHFFFAOYSA-N
- SMILES： F[B-](F)(F)F.[N+](CCCCCCCC)(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

Exact Mass: 553.53800
Monoisotopic Mass: 553.5380940g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 38
Rotatable Bond Count: 28
Complexity: 300
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0Å²

Experimental Properties

Melting Point: 122-125 °C
PSA: 0.00000
LogP: 12.54520

TETRAOCTYLAMMONIUM TETRAFLUOROBORATE Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38

TETRAOCTYLAMMONIUM TETRAFLUOROBORATE Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA01479-5g	TETRAOCTYLAMMONIUM TETRAFLUOROBORATE	128464-35-7	≥97.0%	5g	¥1448.0	2024-07-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	88012-5G-F	TETRAOCTYLAMMONIUM TETRAFLUOROBORATE	128464-35-7	≥97.0%	5G	￥1143.67	2022-02-24
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